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Compound of Interest

Compound Name: (1-Bromoethyl)benzene-d3

Cat. No.: B1383048

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and
potential applications of (1-Bromoethyl)benzene-d3. The content is intended for professionals
in research and development who utilize stable isotope-labeled compounds. Information on the
non-deuterated analog, (1-Bromoethyl)benzene, is included for a thorough toxicological and
safety assessment, as specific data for the deuterated compound is limited.

Compound Identification and Properties

(1-Bromoethyl)benzene-d3 is the deuterium-labeled version of (1-Bromoethyl)benzene, where
three hydrogen atoms on the ethyl group have been replaced with deuterium.[1][2] This isotopic
labeling makes it a valuable tool in various analytical and research applications, particularly in
pharmacokinetic and metabolic studies.[3][4][5]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of (1-
Bromoethyl)benzene. The properties of (1-Bromoethyl)benzene-d3 are expected to be very
similar.
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Property Value Source

Molecular Formula CsHeD3Br [1112]

Molecular Weight 188.08 g/mol [1][2]

CAS Number 23088-42-8 [1][2]
Colorless to yellowish-brown

Appearance . [61[7]
liquid

Boiling Point 94 °C at 16 mmHg [6][8]

Density 1.356 g/mL at 25 °C [819]

Refractive Index n20/D 1.56 [8]

B Soluble in alcohol, ether, and

Solubility ) [7118191[10]
benzene. Insoluble in water.

Flash Point 82 °C (closed cup) [9]

Melting Point/Freezing Point -65 °C [9]

Safety and Hazard Information

As specific toxicity data for (1-Bromoethyl)benzene-d3 is not available, the safety information
for its non-deuterated counterpart, (1-Bromoethyl)benzene, should be strictly followed. This
compound is classified as a combustible liquid that causes skin and serious eye irritation, and
may cause respiratory irritation.[9][11][12][13] It is also a lachrymator, meaning it can cause
tearing.[11][12]

GHS Hazard Classification
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Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity -
Single Exposure (Respiratory 3

tract irritation)

H335: May cause respiratory

irritation

Data based on (1-Bromoethyl)benzene.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. If breathing is difficult,

give oxygen. Seek medical attention.[9][11][12]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing and wash it before reuse. If skin

irritation occurs, get medical advice.[9][11][12]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[9][11][12]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison center or

doctor if you feel unwell.[9][12]

Handling and Storage
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Proper handling and storage are crucial to maintain the integrity of (1-Bromoethyl)benzene-d3

and to ensure the safety of laboratory personnel.

Handling

Handle in a well-ventilated area, preferably in a chemical fume hood.[11][14]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[9][11]

Avoid breathing fumes, mist, spray, or vapors.[9][11]

Keep away from heat, sparks, open flames, and other ignition sources.[7][11] No smoking.
[11]

Wash hands thoroughly after handling.[9][11]

As a deuterated compound, it is important to protect it from moisture to prevent hydrogen-
deuterium exchange, which could compromise its isotopic purity. Handle under an inert
atmosphere (e.g., nitrogen or argon) when possible.

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7][9][11]
Keep the container upright to prevent leakage.[7]

The compound is moisture-sensitive and light-sensitive; protect from these conditions during
storage.[11]

Store under an inert gas.[11]
For long-term storage, refrigeration is recommended.[13]

Incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing
agents.[7][11][12]

Experimental Protocols
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Due to the limited availability of specific experimental protocols for (1-Bromoethyl)benzene-
d3, the following section provides a representative methodology for a common application of
such a stable isotope-labeled compound: its use as an internal standard in a quantitative
analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Representative Protocol: Use as an Internal Standard in
LC-MS Analysis

This protocol outlines the general steps for using (1-Bromoethyl)benzene-d3 as an internal
standard to quantify a target analyte (in this case, non-deuterated (1-Bromoethyl)benzene) in a
sample matrix.

Objective: To accurately quantify the concentration of (1-Bromoethyl)benzene in a plasma
sample.

Materials:

(1-Bromoethyl)benzene-d3 (Internal Standard)

(1-Bromoethyl)benzene (Analyte Standard)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Control plasma

Procedure:

o Preparation of Stock Solutions:

o Prepare a 1 mg/mL stock solution of (1-Bromoethyl)benzene in ACN.

o Prepare a 1 mg/mL stock solution of (1-Bromoethyl)benzene-d3 in ACN.

o Preparation of Calibration Standards and Quality Control Samples:
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o Perform serial dilutions of the (1-Bromoethyl)benzene stock solution with control plasma to
prepare calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

o Prepare quality control (QC) samples at low, medium, and high concentrations in a similar

manner.

o Sample Preparation (Protein Precipitation):

o To 100 pL of each calibration standard, QC sample, and study sample, add 10 uL of a
working solution of (1-Bromoethyl)benzene-d3 (e.g., 100 ng/mL in ACN).

o Add 300 pL of cold ACN to precipitate plasma proteins.

o Vortex the samples for 1 minute.

o Centrifuge at 10,000 x g for 10 minutes at 4 °C.

o Transfer the supernatant to a new set of vials for LC-MS analysis.

e LC-MS Analysis:

o Liquid Chromatography (LC) Conditions:

» Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)

= Mobile Phase A: 0.1% Formic acid in water

= Mobile Phase B: 0.1% Formic acid in ACN

» Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then
return to initial conditions and equilibrate.

» Flow Rate: 0.3 mL/min

» Injection Volume: 5 pL

o Mass Spectrometry (MS) Conditions:

» |onization Mode: Electrospray lonization (ESI), Positive

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1383048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Detection Mode: Multiple Reaction Monitoring (MRM)

= Monitor the appropriate precursor-to-product ion transitions for both (1-
Bromoethyl)benzene and (1-Bromoethyl)benzene-d3.

e Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the nominal concentration of the calibration standards.

o Use the regression equation from the calibration curve to determine the concentration of
(1-Bromoethyl)benzene in the QC and study samples.

Visualizations

The following diagrams illustrate key concepts related to the handling and application of (1-
Bromoethyl)benzene-d3.
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General Workflow for Safe Handling of Halogenated Aromatic Compounds
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Caption: Workflow for Safe Handling.
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Use of (1-Bromoethyl)benzene-d3 as an Internal Standard in LC-MS

Sample Preparation

o
.

Analysis

)
)

Quantification
Calculate Peak Area Ratio
(Analyte / Internal Standard)
[Compare to Calibration Curva

E)etermine Analyte Concentratioa

Click to download full resolution via product page

Caption: LC-MS Internal Standard Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1383048?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/1-bromoethyl-benzene-d3.html?locale=es-ES
https://www.medchemexpress.com/1-bromoethyl-benzene-d3.html?locale=ko-KR
https://aquigenbio.com/accelerating-drug-discovery-with-deuterated-labelled-compounds/
https://aquigenbio.com/accelerating-drug-discovery-with-deuterated-labelled-compounds/
https://www.pharmaffiliates.com/en/blog/the-role-of-deuterated-compounds-in-pharmaceutical-rd-and-testing
https://www.simsonpharma.com/blog-details/deuterated-compounds
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoethyl_benzene
https://www.spectrumchemical.com/cas/585-71-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9166466.htm
https://www.chemicalbook.com/msds/1-bromoethyl-benzene.htm
https://wap.guidechem.com/question/what-are-the-properties-and-ap-id167362.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-9-01.pdf
https://www.fishersci.com/store/msds?partNumber=AAA16839&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/sds/B0592_JP_EN.pdf
https://www-internal.psfc.mit.edu/esh/halosolv.html
https://www.benchchem.com/product/b1383048#safety-and-handling-of-1-bromoethyl-benzene-d3
https://www.benchchem.com/product/b1383048#safety-and-handling-of-1-bromoethyl-benzene-d3
https://www.benchchem.com/product/b1383048#safety-and-handling-of-1-bromoethyl-benzene-d3
https://www.benchchem.com/product/b1383048#safety-and-handling-of-1-bromoethyl-benzene-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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